N-[N-Hexadecanoyl-L-Pro-N-methyl-D-Leu-]cyclo[L-Thr*-[(3S,4R)-3-hydroxy-4-isopropyl-γAbu-]-[(2S,4S)-
N-[N-Hexadecanoyl-L-Pro-N-methyl-D-Leu-]cyclo[L-Thr*-[(3S,4R)-3-hydroxy-4-isopropyl-γAbu-]-[(2S,4S)-
Brand Name:
Vulcanchem
CAS No.:
130406-06-3
VCID:
VC0140982
InChI:
InChI=1S/C69H113N7O14/c1-15-16-17-18-19-20-21-22-23-24-25-26-27-32-57(78)75-37-28-30-52(75)67(85)73(12)54(40-44(4)5)64(82)72-60-48(11)89-69(87)55(41-49-33-35-50(88-14)36-34-49)74(13)68(86)53-31-29-38-76(53)66(84)51(39-43(2)3)70-63(81)47(10)61(80)62(46(8)9)90-58(79)42-56(77)59(45(6)7)71-65(60)83/h33-36,43-48,51-56,59-60,62,77H,15-32,37-42H2,1-14H3,(H,70,81)(H,71,83)(H,72,82)/t47?,48-,51?,52-,53-,54-,55+,56-,59+,60-,62-/m0/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)N1CCCC1C(=O)N(C)C(CC(C)C)C(=O)NC2C(OC(=O)C(N(C(=O)C3CCCN3C(=O)C(NC(=O)C(C(=O)C(OC(=O)CC(C(NC2=O)C(C)C)O)C(C)C)C)CC(C)C)C)CC4=CC=C(C=C4)OC)C
Molecular Formula:
C69H113N7O14
Molecular Weight:
1264.698
N-[N-Hexadecanoyl-L-Pro-N-methyl-D-Leu-]cyclo[L-Thr*-[(3S,4R)-3-hydroxy-4-isopropyl-γAbu-]-[(2S,4S)-
CAS No.: 130406-06-3
Main Products
VCID: VC0140982
Molecular Formula: C69H113N7O14
Molecular Weight: 1264.698
![N-[N-Hexadecanoyl-L-Pro-N-methyl-D-Leu-]cyclo[L-Thr*-[(3S,4R)-3-hydroxy-4-isopropyl-γAbu-]-[(2S,4S)- - 130406-06-3](/images/no_structure.jpg)
| CAS No. | 130406-06-3 |
|---|---|
| Product Name | N-[N-Hexadecanoyl-L-Pro-N-methyl-D-Leu-]cyclo[L-Thr*-[(3S,4R)-3-hydroxy-4-isopropyl-γAbu-]-[(2S,4S)- |
| Molecular Formula | C69H113N7O14 |
| Molecular Weight | 1264.698 |
| IUPAC Name | (2S)-1-hexadecanoyl-N-[(2S)-1-[[(8S,12S,13R,16S,17S,20R,23S)-12-hydroxy-20-[(4-methoxyphenyl)methyl]-6,17,21-trimethyl-3-(2-methylpropyl)-2,5,7,10,15,19,22-heptaoxo-8,13-di(propan-2-yl)-9,18-dioxa-1,4,14,21-tetrazabicyclo[21.3.0]hexacosan-16-yl]amino]-4-methyl-1-oxopentan-2-yl]-N-methylpyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C69H113N7O14/c1-15-16-17-18-19-20-21-22-23-24-25-26-27-32-57(78)75-37-28-30-52(75)67(85)73(12)54(40-44(4)5)64(82)72-60-48(11)89-69(87)55(41-49-33-35-50(88-14)36-34-49)74(13)68(86)53-31-29-38-76(53)66(84)51(39-43(2)3)70-63(81)47(10)61(80)62(46(8)9)90-58(79)42-56(77)59(45(6)7)71-65(60)83/h33-36,43-48,51-56,59-60,62,77H,15-32,37-42H2,1-14H3,(H,70,81)(H,71,83)(H,72,82)/t47?,48-,51?,52-,53-,54-,55+,56-,59+,60-,62-/m0/s1 |
| Standard InChIKey | NZKHCAQBEWGLSI-HBPSTUFWSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)N1CCCC1C(=O)N(C)C(CC(C)C)C(=O)NC2C(OC(=O)C(N(C(=O)C3CCCN3C(=O)C(NC(=O)C(C(=O)C(OC(=O)CC(C(NC2=O)C(C)C)O)C(C)C)C)CC(C)C)C)CC4=CC=C(C=C4)OC)C |
| Last Modified | Aug 20 2021 |
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